Cas no 851127-76-9 (1-tert-butyl-4-(4-chlorophenyl)sulfanyl-3-methyl-1H-pyrazol-5-yl 3,4-diethoxybenzoate)

• Product Name: 1-tert-butyl-4-(4-chlorophenyl)sulfanyl-3-methyl-1H-pyrazol-5-yl 3,4-diethoxybenzoate
• CAS No: 851127-76-9
• MF: C₂₅H₂₉ClN₂O₄S
• MW: 489.026764631271
• CID: 6259945
• PubChem ID: 2153837
• Update Time: 2025-06-20

1-tert-butyl-4-(4-chlorophenyl)sulfanyl-3-methyl-1H-pyrazol-5-yl 3,4-diethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-4-(4-chlorophenyl)sulfanyl-3-methyl-1H-pyrazol-5-yl 3,4-diethoxybenzoate
• AKOS001201695
• 851127-76-9
• F0569-0655
• 1-tert-butyl-4-[(4-chlorophenyl)sulfanyl]-3-methyl-1H-pyrazol-5-yl 3,4-diethoxybenzoate
• [2-tert-butyl-4-(4-chlorophenyl)sulfanyl-5-methylpyrazol-3-yl] 3,4-diethoxybenzoate
• Z166626536
• Oprea1_466233
• 1-(tert-butyl)-4-((4-chlorophenyl)thio)-3-methyl-1H-pyrazol-5-yl 3,4-diethoxybenzoate

• Inchi： 1S/C25H29ClN2O4S/c1-7-30-20-14-9-17(15-21(20)31-8-2)24(29)32-23-22(16(3)27-28(23)25(4,5)6)33-19-12-10-18(26)11-13-19/h9-15H,7-8H2,1-6H3
• InChI Key： ZYWALZIBIJZAFB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1C(C)=NN(C=1OC(C1C=CC(=C(C=1)OCC)OCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 488.1536563g/mol
• Monoisotopic Mass: 488.1536563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 87.9Ų

Additional information on 1-tert-butyl-4-(4-chlorophenyl)sulfanyl-3-methyl-1H-pyrazol-5-yl 3,4-diethoxybenzoate

1-tert-butyl-4-(4-chlorophenyl)sulfanyl-3-methyl-1H-pyrazol-5-yl 3,4-diethoxybenzoate

The compound 1-tert-butyl-4-(4-chlorophenyl)sulfanyl-3-methyl-1H-pyrazol-5-yl 3,4-diethoxybenzoate (CAS No. 851127-76-9) is a pyrazole derivative that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential applications in drug development. This compound belongs to the class of sulfanylated pyrazoles, which have shown promise as bioisosteric replacements in various medicinal chemistry contexts.

The structure of this compound is characterized by a pyrazole ring core, which is substituted at position 3 with a methyl group (-CH3) and at position 4 with a sulfur atom (S) connected to a phenyl ring that carries a chlorine substituent (4-chlorophenyl group). Additionally, the pyrazole ring is further substituted at position 5 by an ester group, specifically a 3,4-diethoxybenzoate moiety. This combination of functional groups renders the compound highly versatile and potentially useful in targeted drug delivery and bioavailability enhancement.

Recent studies have highlighted the importance of sulfur-containing heterocycles in medicinal chemistry due to their ability to modulate pharmacokinetics and enhance interactions with biological targets. The presence of the 4-chlorophenylsulfanyl group in this compound not only contributes to its structural diversity but also introduces a degree of metabolic stability and target specificity, which are critical attributes for any drug candidate.

The 3,4-diethoxybenzoate group appended to the pyrazole ring serves as an ester functional group, which is known to play a significant role in drug solubility and biological half-life. The ethoxy substituents at positions 3 and 4 of the benzoic acid moiety further enhance these properties by introducing hydrophilicity and potentially influencing enzyme selectivity and metabolism pathways.

Research into compounds like 1-tert-butyl-4-(4-chlorophenyl)sulfanyl-3-methyl-1H-pyrazol-5-yl 3,4-diethoxybenzoate has focused on its potential as a lead compound in the development of antineoplastic agents, anti-inflammatory drugs, and central nervous system (CNS) medications. The combination of the pyrazole core with sulfur-containing substituents and an ester group positions this compound at the forefront of medicinal chemistry innovation, particularly in the design of bioavailable and potent therapeutic agents.

Furthermore, the tert-butyl group attached to the pyrazole ring contributes to the compound's lipophilicity, which may enhance its ability to cross biological barriers such as the blood-brain barrier (BBB). This attribute makes it a promising candidate for CNS drug delivery systems, where achieving adequate brain levels of the active ingredient is often a significant challenge.

Recent advancements in crystallography and structure-activity relationships (SAR studies) have enabled researchers to gain deeper insights into how modifications to the pyrazole scaffold can influence biological activity. For instance, the substitution patterns on both the pyrazole ring and the phenyl group have been shown to play a critical role in determining affinity for receptor sites and selectivity profiles.

Additionally, the diethoxybenzoate ester has been implicated in modulating the compound's metabolism by influencing the activity of key enzymes such as cytochrome P450 (CYP) enzymes, which are responsible for the majority of drug metabolism in the human body. Understanding these interactions is crucial for optimizing the pharmacokinetic properties of this compound and ensuring its safe and effective use in clinical applications.

Overall, 1-tert-butyl-4-(4-chlorophenyl)sulfanyl-3-methyl-1H-pyrazol-5-yl 3,4-diethoxybenzoate represents a significant advancement in the field of medicinal chemistry, offering a unique combination of structural features that make it a valuable tool for drug discovery and development. Its potential applications span multiple therapeutic areas, making it a compound of great interest to researchers and pharmaceutical companies alike.